N,N-Dimethyl-3-(1,2,3,4,4a,10,11,11a-octahydro-5H-dibenzo(a,d)(7)annulen-5-ylidene)propan-1-amine

• IUPAC Name: N,N-dimethyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),11,13-trienylidene)propan-1-amine
• InChI: InChI=1S/C20H29N/c1-21(2)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3,5,8,10,12,17,19H,4,6-7,9,11,13-15H2,1-2H3
• InChI Key: ICRIDJCFLQHFFN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC=C1C2CCCCC2CCC3=CC=CC=C31
• Molecular Formula: C20H29N
• Molecular Weight: 283.5 g/mol
• CAS RN: 26360-49-6

Description

“N,N-Dimethyl-3-(1,2,3,4,4a,10,11,11a-octahydro-5H-dibenzo(a,d)(7)annulen-5-ylidene)propan-1-amine” is also known as Amitriptyline EP Impurity E. It is a chemical compound with the molecular formula C20H29N. The compound is used in the pharmaceutical industry and is available for purchase as a reference standard.

Molecular Structure Analysis

The molecular structure of this compound consists of a complex arrangement of carbon ©, hydrogen (H), and nitrogen (N) atoms. The molecular weight of the compound is 283.451. The exact structure can be viewed using specialized chemical structure visualization software.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 283.451. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the search results.

Scientific Research Applications

Imidazole Synthesis and Medicinal Chemistry

Imidazoles are five-membered heterocyclic compounds with diverse applications. They serve as key components in pharmaceuticals, agrochemicals, and functional materials. Recent advances in the synthesis of imidazoles have focused on regiocontrolled methods for constructing substituted imidazoles. . The utility of PIC3QOX79D in imidazole synthesis warrants further investigation.

Mechanism of Action

Target of Action

Similar compounds have been found to target the pik3ca gene, which encodes the p110α protein . This protein is the most frequently mutated kinase gene in solid tumors .

Mode of Action

Compounds like gdc-0077 and taselisib, which are pi3k inhibitors, have been found to more potently inhibit mutant pi3k pathway signaling and cell viability in cell lines and mouse xenograft models, compared to other pi3k inhibitors . This increased potency was mediated via HER2-dependent specific degradation of mutant p110α compared to wild-type p110α .

Biochemical Pathways

Pi3k inhibitors like gdc-0077 and taselisib, which might have a similar mechanism of action, affect the pi3k/mtor pathway . This pathway is known to drive tumor cell proliferation, survival, and metastasis .

Pharmacokinetics

Pharmacokinetics generally describes how the drug is absorbed, distributed, metabolized, and excreted by the body . These properties are affected by the physicochemical properties of the drug, and other properties such as human behavior (e.g., food and drug intake) and genetics .

Result of Action

Pi3k inhibitors like gdc-0077 and taselisib, which might have a similar mechanism of action, have been found to inhibit mutant pi3k pathway signaling and cell viability more potently than other pi3k inhibitors .

Action Environment

The action of a drug can be influenced by various factors, including the physiological condition of the patient, the presence of other drugs, and the patient’s lifestyle .